Cas no 67939-97-3 (ammonium bis[2-[ethyl[(pentadecafluoroheptyl)sulphonyl]amino]ethyl] phosphate)

• Product name: ammonium bis[2-[ethyl[(pentadecafluoroheptyl)sulphonyl]amino]ethyl] phosphate
• CAS No: 67939-97-3
• MF: C₂₂H₂₂F₃₀N₃O₈PS₂
• MW: 1121.4812502861
• CID: 967917
• PubChem ID: 163170

ammonium bis[2-[ethyl[(pentadecafluoroheptyl)sulphonyl]amino]ethyl] phosphate Chemical and Physical Properties

Names and Identifiers

• ammonium bis[2-[ethyl[(pentadecafluoroheptyl)sulphonyl]amino]ethyl] phosphate
• azanium,bis[2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptylsulfonyl)amino]ethyl] phosphate
• Ammonium bis[2-[ethyl[(pentadecafluoroheptyl)sulfonyl]amino]ethyl]phosphate
• 1-Heptanesulfonamide, N,N'-(phosphinicobis(oxy-2,1-ethanediyl))bis(N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-, ammonium salt
• 67939-97-3
• DTXSID70880578
• EINECS 267-870-3
• ULMQTDIUFJYOLD-UHFFFAOYSA-N
• 1-Heptanesulfonamide, N,N'-[phosphinicobis(oxy-2,1-ethanediyl)]bis[N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-, ammonium salt
• Ammonium bis(2-(ethyl((pentadecafluoroheptyl)sulphonyl)amino)ethyl) phosphate
• 1-Heptanesulfonamide, N,N'-(phosphinicobis(oxy-2,1-ethanediyl))bis(N-ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-, ammonium salt (1:1)
• N,N'-((Hydroxyphosphinylidene)bis(oxy-2,1-ethanediyl))bis(N-ethylpentadecafluoro-1-heptanesulfonamide), ammonium salt
• NS00088324

• Inchi： InChI=1S/C22H19F30N2O8PS2.H3N/c1-3-53(64(57,58)21(49,50)17(39,40)13(31,32)9(23,24)11(27,28)15(35,36)19(43,44)45)5-7-61-63(55,56)62-8-6-54(4-2)65(59,60)22(51,52)18(41,42)14(33,34)10(25,26)12(29,30)16(37,38)20(46,47)48;/h3-8H2,1-2H3,(H,55,56);1H3
• InChI Key： ULMQTDIUFJYOLD-UHFFFAOYSA-N
• SMILES： CCN(CCOP(=O)([O-])OCCN(CC)S(=O)(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)S(=O)(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.[NH4+]

Computed Properties

• Exact Mass: 1121.0106889g/mol
• Monoisotopic Mass: 1121.0106889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 66
• Rotatable Bond Count: 24
• Complexity: 1800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų